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Compound of Interest

Compound Name: 1-Cyclohexene-1-methanol

Cat. No.: B154202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of 1-cyclohexene-1-
methanol, compounds of interest in various fields of chemical and pharmaceutical research.
This document details the structural and stereocisomeric forms, their physicochemical
properties, synthesis and separation protocols, and known biological activities.

Introduction to the Isomers of 1-Cyclohexene-1-
methanol

1-Cyclohexene-1-methanol (C7H120) is a cyclic alcohol containing a cyclohexene ring and a
hydroxymethyl group.[1] Its isomers, which share the same molecular formula but differ in the
arrangement of atoms, exhibit distinct chemical and physical properties. These differences can
lead to varied biological activities, making a thorough understanding of each isomer crucial for
applications in drug discovery and development. The primary isomers include positional
isomers, where the locations of the double bond and the methanol group differ, as well as
stereoisomers (enantiomers and diastereomers) for chiral structures.

The main positional isomers are:
¢ 1-Cyclohexene-1-methanol

e 2-Cyclohexene-1-methanol
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e 3-Cyclohexene-1-methanol

e 4-Cyclohexene-1-methanol

Physicochemical Properties of Isomers

The physicochemical properties of the primary positional isomers of cyclohexene-1-methanol

are summarized in the table below. These properties are critical for designing synthesis,

purification, and formulation strategies.

Molecular - . .
Isomer CAS Molecular Weight ( Boiling Density Refractiv
ei
Name Number Formula < Point (°C) (g/mL) e Index
g/mol )
1-
Cyclohexe Not Not Not
4845-04-9 C7H120 112.17 _ . _
ne-1- available available available
methanol
2-
Cyclohexe 95 (at 8 Not
3309-97-5  C7H120 112.17 0.970[2] ,
ne-1- Torr)[2] available
methanol
3-
Cyclohexe
1 1679-51-2 C7H120 112.17 190-192 0.961 1.484
ne-1-
methanol
4-
Cyclohexe Not Not Not Not
. C7H120 112.17 _ _ _
ne-1- available available available available
methanol

Synthesis of Cyclohexene-1-methanol Isomers

The synthesis of cyclohexene-1-methanol isomers often involves the reduction of

corresponding aldehydes or carboxylic acids, or the dehydration of diols. Below are

representative synthetic approaches.
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General Synthesis Workflow

The general workflow for synthesizing and purifying a target isomer involves several key
stages, from the selection of starting materials to the final characterization of the pure

compound.

Synthesis of
Cyclohexene Derivatives

' '

Starting Material Selection

Chemical Synthesis Purification and
(e.g., Reduction, Dehydration) Characterization

Reaction Work-up In Vitro Assays

(Quenching, Extraction) (e.g., Antiproliferative, Antimicrobial)
Purification In Vivo Models
(Distillation, Chromatography) (e.g., Anti-inflammatory)
Characterization Structure-Activity
(NMR, MS, IR) Relationship (SAR) Studies

Pure Isomer Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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